molecular formula C11H17N3O3 B4370870 1-methyl-3-{[(3-methylbutyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid

1-methyl-3-{[(3-methylbutyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid

Cat. No. B4370870
M. Wt: 239.27 g/mol
InChI Key: SAVRONZNDNSPME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-methyl-3-{[(3-methylbutyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid, also known as MK-2866 or ostarine, is a selective androgen receptor modulator (SARM) that has gained attention in the scientific community for its potential applications in various fields.

Mechanism of Action

1-methyl-3-{[(3-methylbutyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid selectively binds to androgen receptors in skeletal muscle and bone tissue, leading to anabolic effects without the androgenic side effects associated with traditional anabolic steroids. It also has a high affinity for androgen receptors in prostate and breast tissue, making it a potential treatment for these types of cancers.
Biochemical and Physiological Effects:
1-methyl-3-{[(3-methylbutyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid has been shown to increase muscle mass and strength, improve bone density, and enhance overall physical performance in both animal models and human trials. It has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

1-methyl-3-{[(3-methylbutyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid has several advantages for lab experiments, including its high selectivity for androgen receptors, its lack of androgenic side effects, and its ability to selectively target muscle and bone tissue. However, its long half-life and potential for detection in drug testing may limit its use in some experiments.

Future Directions

There are several potential future directions for research on 1-methyl-3-{[(3-methylbutyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid, including its potential applications in the treatment of muscle wasting diseases, osteoporosis, and autoimmune diseases. It may also have potential applications in the field of sports medicine and as a performance-enhancing drug. Further research is needed to fully understand the mechanisms of action and potential side effects of this compound.

Scientific Research Applications

1-methyl-3-{[(3-methylbutyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid has been extensively studied for its potential applications in various fields, including muscle wasting diseases, osteoporosis, and androgen replacement therapy. It has been shown to increase muscle mass and strength, improve bone density, and enhance overall physical performance in animal models and human trials.

properties

IUPAC Name

1-methyl-3-(3-methylbutylcarbamoyl)pyrazole-4-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H17N3O3/c1-7(2)4-5-12-10(15)9-8(11(16)17)6-14(3)13-9/h6-7H,4-5H2,1-3H3,(H,12,15)(H,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SAVRONZNDNSPME-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CCNC(=O)C1=NN(C=C1C(=O)O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H17N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

239.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-methyl-3-{[(3-methylbutyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid
Reactant of Route 2
Reactant of Route 2
1-methyl-3-{[(3-methylbutyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid
Reactant of Route 3
Reactant of Route 3
1-methyl-3-{[(3-methylbutyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid
Reactant of Route 4
Reactant of Route 4
1-methyl-3-{[(3-methylbutyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid
Reactant of Route 5
Reactant of Route 5
1-methyl-3-{[(3-methylbutyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid
Reactant of Route 6
Reactant of Route 6
1-methyl-3-{[(3-methylbutyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.